Cas no 1805234-35-8 (5-Chloro-2,3-diamino-4-(difluoromethyl)pyridine)

• Product Name: 5-Chloro-2,3-diamino-4-(difluoromethyl)pyridine
• CAS No: 1805234-35-8
• MF: C₆H₆ClF₂N₃
• MW: 193.581746578217
• CID: 4926309
• Update Time: 2023-08-22

5-Chloro-2,3-diamino-4-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2,3-diamino-4-(difluoromethyl)pyridine

• Inchi： 1S/C6H6ClF2N3/c7-2-1-12-6(11)4(10)3(2)5(8)9/h1,5H,10H2,(H2,11,12)
• InChI Key： VUFYTGKVKHBARV-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1C(F)F)N)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• XLogP3: 1.1
• Topological Polar Surface Area: 64.9